Cas no 825635-27-6 (1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde)

1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde structure
825635-27-6 structure
Product Name:1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde
CAS No:825635-27-6
MF:C9H6ClN3O
MW:207.616440296173
MDL:MFCD10696369
CID:688094
PubChem ID:16074334
Update Time:2025-04-19

1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-4-carboxaldehyde, 1-(3-chlorophenyl)-
    • 1-(3-chlorophenyl)triazole-4-carbaldehyde
    • 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde
    • F2157-0743
    • CHEMBL250964
    • EN300-337182
    • SCHEMBL12156463
    • AKOS015150741
    • CS-0350213
    • AB57172
    • 825635-27-6
    • DTXSID50581798
    • MDL: MFCD10696369
    • Inchi: 1S/C9H6ClN3O/c10-7-2-1-3-9(4-7)13-5-8(6-14)11-12-13/h1-6H
    • InChI Key: OLKKYDRKBXSEOP-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)N1C=C(C=O)N=N1

Computed Properties

  • Exact Mass: 207.0199395g/mol
  • Monoisotopic Mass: 207.0199395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 47.8Ų

1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>

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